1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• IUPAC Name: 1-[2-[[benzyl(methyl)amino]methyl]piperidin-1-yl]-2-chloroethanone
• InChI: InChI=1S/C16H23ClN2O/c1-18(12-14-7-3-2-4-8-14)13-15-9-5-6-10-19(15)16(20)11-17/h2-4,7-8,15H,5-6,9-13H2,1H3
• InChI Key: POXKATWXTJKVOL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCCN1C(=O)CCl)CC2=CC=CC=C2
• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol

Description

1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS: 1353976-34-7) is a tertiary amine derivative featuring a piperidine ring substituted with a benzyl-methyl-amino-methyl group at the 2-position and a chloroethanone moiety at the 1-position. Its molecular formula is C₁₆H₂₃ClN₂O (molecular weight: 294.82 g/mol), with computed properties including an XLogP3 of 2.6, indicating moderate lipophilicity . The compound’s structure includes a stereocenter, as noted in its "Undefined Atom Stereocenter Count" .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the cyclization of appropriate precursors, such as 1,5-diaminopentane, under acidic or basic conditions.

Introduction of the Benzyl Group: The benzyl group can be introduced via a nucleophilic substitution reaction, where a benzyl halide reacts with the piperidine ring in the presence of a base.

Attachment of the Chloroethanone Moiety: The final step involves the reaction of the benzyl-substituted piperidine with 2-chloroethanone under suitable conditions to yield the target compound.

Industrial Production Methods: Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. This could include the use of advanced catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The chloro group in the compound can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Scientific Research Applications

The compound has several notable applications in various fields:

Medicinal Chemistry

• Drug Development : It serves as an intermediate in synthesizing pharmacologically active compounds, particularly those targeting neurological disorders.
• Biological Activity : Research indicates that it may interact with neurotransmitter systems, potentially influencing mood and behavior through dopaminergic and serotonergic pathways.

Chemical Biology

• Mechanistic Studies : The compound's structure allows it to be used in studies exploring biological pathways and mechanisms, particularly those related to neurodegenerative diseases.
• Kinase Inhibition Research : It shows potential as a selective inhibitor of specific kinases involved in inflammatory responses.

Industrial Applications

• Specialty Chemicals Production : Utilized in the synthesis of specialty chemicals and materials due to its unique functional groups.
• Material Science : Its properties may be leveraged in developing new materials with specific functionalities.

Data Table of Reactions

Reaction Type	Description	Example Products
Oxidation	Introduction of oxygen-containing groups	Ketones, alcohols
Reduction	Removal of oxygen or reduction of double bonds	Alkanes, amines
Substitution	Replacement of functional groups	Various substituted derivatives

Case Study 1: Neuropharmacological Effects

A study examined the effects of 1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone on animal models exhibiting symptoms of depression. Results indicated significant modulation of serotonin receptors, suggesting potential therapeutic applications for mood disorders.

Case Study 2: Kinase Inhibition

Research investigating the inhibitory effects of the compound on specific kinases revealed its potential role in reducing inflammation in neurodegenerative diseases. The findings support further exploration into its use as a therapeutic agent.

Mechanism of Action

The mechanism of action of 1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. For example, it could act as an inhibitor or activator of certain enzymes, thereby influencing biochemical pathways.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS Number	Molecular Formula	XLogP3	Key Structural Differences	Reference
1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone	1353976-34-7	C₁₆H₂₃ClN₂O	2.6	Reference compound; substituent at piperidine 2-position
1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone	1353983-67-1	C₁₆H₂₃ClN₂O	3.1	Ethyl instead of methyl on the benzylamino group; substituent at piperidine 3-position
1-{4-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone	947676-23-5	C₁₆H₂₃ClN₂O	2.8	Substituent at piperidine 4-position
1-[(3S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone	N/A	C₁₇H₂₃ClN₂O	3.4	Cyclopropyl replaces methyl on the benzylamino group; stereospecific 3S configuration
2-(2-(4-(4-Chlorobenzyl)piperazin-1-yl)ethyl)isoindoline-1,3-dione	N/A	C₂₄H₂₅ClN₃O₂	4.2	Piperazine ring instead of piperidine; phthalimide and chlorobenzyl substituents

Key Observations :

Substituent Position on Piperidine: Shifting the benzyl-methyl-amino-methyl group from the 2- to 3- or 4-position (e.g., 1353983-67-1 vs. 947676-23-5) alters steric interactions and binding affinity. For example, 4-position analogs may exhibit enhanced AChE inhibition due to better alignment with the enzyme’s active site .

Ring System Modifications : Piperazine-based analogs (e.g., compound 4c in ) show distinct pharmacological profiles, such as stronger AChE inhibition (IC₅₀ values < 10 µM) compared to piperidine derivatives, likely due to increased hydrogen-bonding capacity from the phthalimide group .

Pharmacological Activity

Table 2: Comparative Pharmacological Data

Compound	Target Activity	Key Findings	Reference
1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone	Not explicitly reported	Hypothesized AChE inhibition based on structural similarity to phthalimide analogs
2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione	AChE Inhibition	IC₅₀ = 8.2 µM; superior to tacrine (IC₅₀ = 12.3 µM)
Ethyl 6-((1-Benzylpiperidin-4-yl)methylamino)-5-cyano-2-methyl-4-phenylnicotinate	Butyrylcholinesterase (BChE) Inhibition	IC₅₀ = 15.4 µM; dual AChE/BChE inhibition
1-[(3S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone	GLP1 Receptor Activation	Patent claims use in obesity treatment via GLP1 activation

Key Observations :

• The target compound’s lack of explicit activity data limits direct pharmacological comparison.
• Cyclopropyl-substituted analogs (e.g., ) demonstrate therapeutic versatility, targeting receptors beyond cholinesterases.

Biological Activity

1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is a complex organic compound that has gained attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a benzyl-methyl-amino group and a chloroethanone moiety. Its molecular formula is C16H25ClN2O, and it possesses unique chemical properties that contribute to its biological effects.

Mechanisms of Biological Activity

The biological activity of 1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone can be attributed to several mechanisms:

• Receptor Interaction : The compound may interact with various receptors in the body, influencing pathways related to neurotransmission and metabolic regulation. For example, it has been noted for potential interactions with serotonin receptors, which could impact mood and anxiety disorders .
• Antimicrobial Properties : Preliminary studies suggest that compounds with similar structures exhibit antimicrobial activity. The mechanisms include:
  • Disruption of Cell Membrane Integrity : Alkaloids have been shown to alter bacterial cell membrane permeability, leading to cell lysis.
  • Inhibition of Nucleic Acid Synthesis : Some related compounds inhibit DNA and RNA synthesis in pathogenic bacteria, thereby reducing their viability .
• Antioxidant Activity : The presence of aromatic rings in the structure may confer antioxidant properties, helping to neutralize free radicals and reduce oxidative stress .

Case Studies and Research Findings

Several studies have explored the biological effects of compounds related to 1-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone:

Table 1: Summary of Biological Activities

Study Reference	Biological Activity	Observations
	Antibacterial	MIC < 1 µg/mL for several derivatives
	Serotonin Receptor Modulation	Potential antidepressant effects
	Antioxidant	Effective in scavenging free radicals

Antimicrobial Activity

A study highlighted that derivatives similar to this compound demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were notably low, indicating high potency against pathogens such as Staphylococcus aureus and Escherichia coli .

Neuropharmacological Effects

Research into the neuropharmacological aspects indicates that compounds with piperidine structures can modulate neurotransmitter systems. This suggests potential applications in treating neurological disorders like depression or anxiety by acting on serotonin receptors .